![molecular formula C21H23FN6O4 B2978090 Ethyl 4-((6-(2-fluorobenzyl)-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-2-yl)amino)piperidine-1-carboxylate CAS No. 1421522-96-4](/img/structure/B2978090.png)
Ethyl 4-((6-(2-fluorobenzyl)-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-2-yl)amino)piperidine-1-carboxylate
Description
Scientific Research Applications
Anti-inflammatory Applications
Pyrimidine derivatives are known for their anti-inflammatory properties. They can inhibit the expression and activities of key inflammatory mediators like prostaglandin E2, inducible nitric oxide synthase, tumor necrosis factor-α, and nuclear factor κB . This makes them potential candidates for the development of new anti-inflammatory drugs.
Antiviral Research
Some pyrimidine derivatives have shown promise in antiviral research. They can be designed to interfere with viral replication processes, making them useful in the study of treatments for diseases like HIV and influenza .
Antibacterial and Antifungal Studies
The structural versatility of pyrimidines allows them to be effective against a variety of bacterial and fungal strains. Researchers can modify the pyrimidine core to target specific pathogens, leading to the development of new antibiotics and antifungals .
Antituberculosis Activity
Pyrimidine compounds have been explored for their potential in treating tuberculosis. They can act on the mycobacterial cell wall and inhibit the synthesis of essential components, thereby combating the tuberculosis bacteria .
Antioxidant Properties
Pyrimidines can also serve as antioxidants. They can neutralize free radicals and reduce oxidative stress in cells, which is beneficial in preventing cellular damage and aging .
Cancer Research
In cancer research, pyrimidine derivatives are used to create compounds that can inhibit the growth of cancer cells. They can target specific pathways involved in cell proliferation and survival, offering a pathway to novel cancer therapies .
properties
IUPAC Name |
ethyl 4-[[6-[(2-fluorophenyl)methyl]-5,7-dioxo-8H-pyrimido[4,5-d]pyrimidin-2-yl]amino]piperidine-1-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23FN6O4/c1-2-32-21(31)27-9-7-14(8-10-27)24-19-23-11-15-17(25-19)26-20(30)28(18(15)29)12-13-5-3-4-6-16(13)22/h3-6,11,14H,2,7-10,12H2,1H3,(H2,23,24,25,26,30) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DETLRGBEQUADQN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCC(CC1)NC2=NC=C3C(=N2)NC(=O)N(C3=O)CC4=CC=CC=C4F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23FN6O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
442.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-((6-(2-fluorobenzyl)-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-2-yl)amino)piperidine-1-carboxylate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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